N-(4-Methoxybenzyl)cotinine-d4
N-(4-Methoxybenzyl)cotinine-d4
Brand Name:
Vulcanchem
CAS No.:
1020719-59-8
VCID:
VC0017503
InChI:
InChI=1S/C17H18N2O2/c1-21-15-6-4-13(5-7-15)12-19-16(8-9-17(19)20)14-3-2-10-18-11-14/h2-7,10-11,16H,8-9,12H2,1H3/i2D,3D,10D,11D
SMILES:
COC1=CC=C(C=C1)CN2C(CCC2=O)C3=CN=CC=C3
Molecular Formula:
C17H18N2O2
Molecular Weight:
286.367
N-(4-Methoxybenzyl)cotinine-d4
CAS No.: 1020719-59-8
Cat. No.: VC0017503
Molecular Formula: C17H18N2O2
Molecular Weight: 286.367
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1020719-59-8 |
|---|---|
| Molecular Formula | C17H18N2O2 |
| Molecular Weight | 286.367 |
| IUPAC Name | 1-[(4-methoxyphenyl)methyl]-5-(2,4,5,6-tetradeuteriopyridin-3-yl)pyrrolidin-2-one |
| Standard InChI | InChI=1S/C17H18N2O2/c1-21-15-6-4-13(5-7-15)12-19-16(8-9-17(19)20)14-3-2-10-18-11-14/h2-7,10-11,16H,8-9,12H2,1H3/i2D,3D,10D,11D |
| Standard InChI Key | ZEFMKQDDUPKIII-LHOGTDFWSA-N |
| SMILES | COC1=CC=C(C=C1)CN2C(CCC2=O)C3=CN=CC=C3 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator